molecular formula C14H13ClN2O4S B5510566 4-chloro-N'-(3-hydroxy-4-methoxybenzylidene)benzenesulfonohydrazide

4-chloro-N'-(3-hydroxy-4-methoxybenzylidene)benzenesulfonohydrazide

Cat. No. B5510566
M. Wt: 340.8 g/mol
InChI Key: XGHXLHYIEKNFSY-CXUHLZMHSA-N
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Description

“4-chloro-N’-(3-hydroxy-4-methoxybenzylidene)benzenesulfonohydrazide” is a chemical compound. It is a derivative of hydrazide and has a benzene ring in its structure .

Scientific Research Applications

Antifungal and Antimicrobial Screening

A series of compounds related to 4-chloro-N'-(3-hydroxy-4-methoxybenzylidene)benzenesulfonohydrazide have shown potent antifungal activity against Aspergillus niger & Aspergillus flavus, demonstrating significant structure-activity relationship (SAR) trends (Gupta & Halve, 2015). Furthermore, certain Schiff base compounds of N'-substituted benzohydrazide and sulfonohydrazide derivatives have exhibited remarkable antimicrobial activities against a variety of bacterial and fungal strains (Sirajuddin, Uddin, Ali, & Tahir, 2013).

Photosensitizers for Photodynamic Therapy

New zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups containing Schiff base have demonstrated excellent properties as photosensitizers for photodynamic therapy, crucial for the treatment of cancer. These compounds have been characterized by high singlet oxygen quantum yield and appropriate photodegradation quantum yield, important for Type II mechanisms (Pişkin, Canpolat, & Öztürk, 2020).

Sensor Probe Fabrication

A series of (E)-N′-methoxybenzylidene-benzenesulfonohydrazide (MBBSH) compounds were synthesized for the selective detection of the gallium (Ga3+) ion, demonstrating the compound's utility in fabricating sensor probes for environmental and biological applications. The sensitivity and limit of detection (LOD) of the modified electrode towards Ga3+ were notably high, showing the compound's potential in the development of sensitive and selective sensor probes (Hussain, Asiri, Arshad, & Rahman, 2018).

Structural and Theoretical Studies

The compound N′-(4-methoxybenzylidene)benzenesulfonohydrazide was synthesized, characterized, and its conformers analyzed using DFT/B3LYP methods. This study provides insight into the molecule's potential energy surfaces (PES), HOMO-LUMO analyses, NBO analysis for intramolecular charge transfer, and molecular electrostatic potential (MEP), contributing to a deeper understanding of its chemical properties and potential applications in various fields (Aslan & Aydin, 2021).

properties

IUPAC Name

4-chloro-N-[(E)-(3-hydroxy-4-methoxyphenyl)methylideneamino]benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H13ClN2O4S/c1-21-14-7-2-10(8-13(14)18)9-16-17-22(19,20)12-5-3-11(15)4-6-12/h2-9,17-18H,1H3/b16-9+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XGHXLHYIEKNFSY-CXUHLZMHSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)C=NNS(=O)(=O)C2=CC=C(C=C2)Cl)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

COC1=C(C=C(C=C1)/C=N/NS(=O)(=O)C2=CC=C(C=C2)Cl)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H13ClN2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

340.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-chloro-N'-[(E)-(3-hydroxy-4-methoxyphenyl)methylidene]benzenesulfonohydrazide

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